Cas no 57618-22-1 (Butanoic acid,2-hydroxy-3-methyl-, calcium salt (2:1), (2S)-)

Butanoic acid,2-hydroxy-3-methyl-, calcium salt (2:1), (2S)- structure
57618-22-1 structure
Product Name:Butanoic acid,2-hydroxy-3-methyl-, calcium salt (2:1), (2S)-
CAS No:57618-22-1
MF:C10H18CaO6
MW:274.324323177338
CID:375998
PubChem ID:6453512
Update Time:2025-04-19

Butanoic acid,2-hydroxy-3-methyl-, calcium salt (2:1), (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-hydroxy-3-methyl-, calcium salt (2:1), (2S)-
    • Calcium bis((S)-2-hydroxy-3-methylbutyrate)
    • calcium bis[(S)-2-hydroxy-3-methylbutyrate]
    • calcium,(2S)-2-hydroxy-3-methylbutanoate
    • SCHEMBL839431
    • NS00086210
    • DTXSID00206282
    • EINECS 260-852-6
    • 57618-22-1
    • Inchi: 1S/2C5H10O3.Ca/c2*1-3(2)4(6)5(7)8;/h2*3-4,6H,1-2H3,(H,7,8);/q;;+2/p-2/t2*4-;/m00./s1
    • InChI Key: CLWNJPHDLVMMEU-SCGRZTRASA-L
    • SMILES: [Ca+2].O[C@H](C(=O)[O-])C(C)C.O[C@H](C(=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 274.07294
  • Monoisotopic Mass: 118.062994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.136
  • Boiling Point: 237.6°Cat760mmHg
  • Flash Point: 111.8°C
  • PSA: 120.72
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